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Compound of Interest

Compound Name: Cashmeran

Cat. No.: B120643 Get Quote

For researchers, scientists, and drug development professionals, understanding the

environmental fate of fragrance ingredients is a critical aspect of safety and risk assessment.

This guide provides a comparative analysis of the bioaccumulation potential of Cashmeran
against other common synthetic musks, Galaxolide and Tonalide, supported by experimental

data and detailed methodologies.

Executive Summary
Cashmeran, a popular synthetic fragrance ingredient, exhibits a lower potential for

bioaccumulation in aquatic organisms compared to other widely used polycyclic musks such as

Galaxolide and Tonalide. While its octanol-water partition coefficient (Log Kow) suggests a

theoretical potential for bioaccumulation, experimental data from bioconcentration factor (BCF)

studies indicate a low likelihood of significant accumulation in fish. Furthermore, while not

readily biodegradable, its bioaccumulation potential is considerably lower than that of older

polycyclic musks. This guide presents a detailed comparison of key bioaccumulation

parameters, outlines the experimental protocols used for their determination, and visualizes a

relevant biological pathway potentially affected by this class of compounds.

Comparative Analysis of Bioaccumulation
Parameters
The following table summarizes the key experimental data related to the bioaccumulation

potential of Cashmeran, Galaxolide, and Tonalide.
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Parameter Cashmeran Galaxolide Tonalide Test Guideline

Log Kow

(Octanol-Water

Partition

Coefficient)

4.2[1] ~5.5[1] 5.7 OECD TG 117

BCF

(Bioconcentratio

n Factor) (L/kg)

156 - 157[1] 600 - 1600[1]
1320 (total); 597

(parent)[2]
OECD TG 305

Ready

Biodegradability

Not readily

biodegradable

(0% in 28 days)

Not readily

biodegradable

(0% CO2 release

in 28 days)[3]

Not readily

biodegradable

(0% in 28 days)

[2]

OECD TG

301C/301B

Experimental Protocols
A brief overview of the methodologies employed in the key cited experiments is provided below.

Bioconcentration Factor (BCF) Determination
The bioconcentration factor is a critical measure of a chemical's tendency to accumulate in an

aquatic organism from the surrounding water. The data presented in this guide were obtained

following the OECD Test Guideline 305: Bioconcentration: Flow-Through Fish Test.

This test involves two phases:

Uptake Phase: Fish are exposed to a constant, low concentration of the test substance in a

flow-through system. The concentration of the substance in the fish tissue and the water is

measured at regular intervals until a steady-state is reached.

Depuration Phase: The fish are then transferred to a clean water environment, and the rate

at which the substance is eliminated from their tissues is monitored.

The BCF is calculated as the ratio of the concentration of the chemical in the fish to the

concentration in the water at steady-state.
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Ready Biodegradability Assessment
The biodegradability of the fragrance ingredients was assessed using the OECD Test Guideline

301C: Ready Biodegradability: Modified MITI Test (I) or OECD TG 301B: Ready

Biodegradability: CO2 Evolution Test. These tests are stringent screening methods that provide

an indication of a substance's potential for rapid and complete degradation in an aerobic

aqueous environment.

In the Modified MITI Test (OECD 301C), the oxygen consumption of a microbial inoculum in the

presence of the test substance is measured over 28 days. In the CO2 Evolution Test (OECD

301B), the amount of carbon dioxide produced by the microbial degradation of the test

substance is measured over the same period. A substance is considered "readily

biodegradable" if it meets a specific percentage of degradation within a 10-day window during

the 28-day test.

Potential Impact on Cellular Signaling Pathways
Polycyclic musks, including compounds structurally related to Cashmeran, have been shown

to interact with cellular defense mechanisms. One such mechanism is the inhibition of

multidrug efflux transporters, such as P-glycoprotein (P-gp). These transporters are crucial for

pumping foreign substances (xenobiotics) out of cells, thereby protecting the organism from

their potentially harmful effects. Inhibition of these pumps can lead to an increased intracellular

concentration of various xenobiotics, potentially enhancing their toxicity.

Below is a diagram illustrating the general mechanism of a P-glycoprotein efflux pump and its

potential inhibition by polycyclic musks.

Caption: P-glycoprotein efflux pump inhibition by polycyclic musks.

The following diagram illustrates the workflow for assessing the bioaccumulation potential of a

chemical according to OECD guidelines.
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Caption: OECD 305 Bioaccumulation Test Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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